Nickel chromium

• IUPAC Name: chromium;nickel
• InChI: InChI=1S/Cr.Ni
• InChI Key: VNNRSPGTAMTISX-UHFFFAOYSA-N
• Canonical SMILES: [Cr].[Ni]
• Molecular Formula: CrNi
• Molecular Weight: 110.689 g/mol
• CAS No.: 11106-97-1

Description

Nickel chromium, also known as nichrome, is a family of alloys composed primarily of nickel and chromium. These alloys are renowned for their high resistance to oxidation and corrosion, as well as their ability to withstand high temperatures. This compound alloys are commonly used in applications such as resistance wire, heating elements, and various industrial processes .

Scientific Research Applications

Nickel chromium alloys have a wide range of scientific research applications:

Chemistry: Used as heating elements in laboratory equipment due to their high resistance to oxidation and corrosion.

Biology: Employed in the fabrication of medical devices and dental restorations.

Medicine: Utilized in the production of surgical instruments and implants due to their biocompatibility.

Industry: Widely used in the manufacturing of resistance wires, thermocouples, and high-temperature furnaces.

Safety and Hazards

Nickel Chromium is classified as a flammable solid and is suspected of causing cancer. It may also cause an allergic skin reaction. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing contaminated clothing before reuse.

Future Directions

Nickel Chromium is being explored in the field of additive manufacturing. It is used in the production of high performance water and gas atomized powders optimized for 3D printing and rapid prototyping. The material’s integrity is maintained even when producing large complex structures.

Mechanism of Action

The compound you’re asking about, “11106-97-1”, is also known as Nickel Chromium (NiCr) or Nichrome . It’s a type of alloy that is widely used in various industries due to its high resistance to heat and corrosion . Here’s an overview of its mechanism of action:

Target of Action

The primary targets of this compound are the materials it comes into contact with. Due to its high heat and corrosion resistance, it’s often used in heating elements, furnaces, resistors, and other applications where stable, high-temperature performance is required .

Mode of Action

This compound interacts with its environment primarily through thermal and electrical conductivity. When an electric current is applied, the alloy resists the flow of electricity, generating heat in the process .

Result of Action

The primary result of this compound’s action is the generation of heat when an electric current is applied. This makes it ideal for use in a variety of high-temperature applications .

Action Environment

The efficacy and stability of this compound are influenced by environmental factors such as temperature, electrical current, and the presence of corrosive materials. It performs best in high-temperature environments and is resistant to oxidation and corrosion .

Biochemical Analysis

Biochemical Properties

As a metal alloy, it is known to exhibit high resistance to heat and corrosion, making it useful in various industrial applications

Cellular Effects

The cellular effects of Chromium Nickel are not well-studied. It is known that both chromium and nickel ions can have significant effects on cellular processes. For instance, chromium can enhance insulin action, while nickel can interfere with cellular iron metabolism

Molecular Mechanism

The molecular mechanism of Chromium Nickel is not well-understood. As a metal alloy, it does not typically interact with biomolecules in the same way that organic compounds do. Both chromium and nickel ions can bind to certain proteins and enzymes, potentially affecting their function

Temporal Effects in Laboratory Settings

As a stable metal alloy, it is likely to exhibit long-term stability under standard laboratory conditions

Metabolic Pathways

The involvement of Chromium Nickel in metabolic pathways is not well-understood. As a metal alloy, it is not typically involved in biological metabolic pathways. Both chromium and nickel ions can interact with certain enzymes and cofactors, potentially affecting metabolic processes

Transport and Distribution

Both chromium and nickel ions can be transported across cell membranes via certain transporters

Subcellular Localization

The subcellular localization of Chromium Nickel is not well-understood. As a metal alloy, it is not typically localized to specific subcellular compartments. Both chromium and nickel ions can accumulate in certain organelles, such as the mitochondria

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of nickel chromium alloys typically involves the melting of nickel and chromium metals in a smelting furnace. The process can be carried out in an atmosphere, vacuum, or under the protection of inert gas. The alloying furnace temperature is controlled between 2000°C to 5000°C, and the melt is refined at temperatures ranging from 3000°C to 5600°C .

Industrial Production Methods: Industrial production of this compound alloys involves continuous or semi-continuous casting. The molten alloy is poured into pre-heated metal molds or crystallizers to form ingots. This method ensures low oxidation and burning loss, high yield, and reduced energy consumption .

Chemical Reactions Analysis

Types of Reactions: Nickel chromium alloys undergo various chemical reactions, including oxidation, reduction, and substitution. When heated in air, this compound develops a protective layer of chromium oxide, which prevents further oxidation .

Common Reagents and Conditions:

Oxidation: this compound alloys oxidize to form a stable chromium oxide layer at high temperatures.

Reduction: Electrorefining processes can reduce nickel and chromium ions to their metallic states.

Substitution: this compound alloys can undergo substitution reactions with other metals to form different alloys.

Major Products:

Oxidation: Formation of chromium oxide (Cr₂O₃) and nickel oxide (NiO).

Reduction: Metallic nickel and chromium.

Substitution: Various nickel-based and chromium-based alloys.

Comparison with Similar Compounds

Nickel Iron: Similar in terms of high-temperature resistance but lacks the same level of oxidation resistance as nickel chromium.

Chromium Cobalt: Offers excellent corrosion resistance but is more brittle compared to this compound.

Nickel Copper: Known for its good electrical conductivity but does not perform as well at high temperatures as this compound.

Uniqueness of this compound: this compound alloys are unique due to their combination of high resistance to oxidation, corrosion, and high temperatures. This makes them ideal for applications requiring durability and stability under extreme conditions .